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Compound of Interest

Compound Name: 9-Bromononanoic Acid

cat. No.: B1268187

An In-depth Technical Guide to the Physicochemical Properties of 9-Bromononanoic Acid

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of a compound is paramount for its application in
experimental and developmental pipelines. This guide provides a focused overview of the core
molecular and physical data for 9-bromononanoic acid, a brominated fatty acid utilized in
various research contexts.

Core Quantitative Data

A summary of the key quantitative properties of 9-bromononanoic acid is presented below.
This data is essential for experimental design, including reaction stoichiometry, solution
preparation, and analytical method development.
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Property Value Citations
Molecular Weight 237.13 g/mol [1112][3]
Alternate Molecular Weight 237.14 g/mol [4]
Chemical Formula CoH17BrO:2 [1]

CAS Number 41059-02-3

Melting Point 36.00 °C

Boiling Point 160.00 °C

Flash Point 145.80 °C

SMILES O=C(0O)cccececceesr

Molecular Structure and Weight Determination

The molecular weight of a compound is a critical parameter, derived from its atomic
composition. The diagram below illustrates the relationship between the chemical formula of 9-
bromononanoic acid and the calculation of its molecular weight, based on the atomic weights
of its constituent elements.

Carbon (C) Hydrogen (H) Bromine (Br) Oxygen (O)
Atomic Weight: ~12.011 u Atomic Weight: ~1.008 u Atomic Weight: ~79.904 u Atomic Weight: ~15.999 u

\ Atomic Components/

9 x Carbon 17 x Hydrogen 1 x Bromine 2 x Oxygen
Molecular\F\:rmuIa;/;/gHuBrOz

Molecular Weight
~237.13 g/mol

Figure 1: Derivation of 9-Bromononanoic Acid Molecular Weight
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Figure 1: Derivation of Molecular Weight.

Applications in Research

9-Bromononanoic acid serves as a valuable tool in various scientific domains. It is recognized
as a conjugate of a brominated fatty acid and has been employed in chemical ionization
processes to generate ions for mass spectrometry analysis. Furthermore, studies have
indicated its potential as an antibacterial agent, demonstrating an inhibitory effect on bacterial
cell division by impeding the synthesis of essential proteins. Its mechanism may also involve
the inhibition of fatty acid production.

Experimental Considerations

Due to its physicochemical properties, specific handling and storage conditions are
recommended. The compound should be stored at temperatures between 10°C and 25°C. As
with all laboratory reagents, appropriate personal protective equipment should be used when
handling 9-bromononanoic acid. It is intended for research purposes only and not for
diagnostic or therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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